2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine

• IUPAC Name: [3-amino-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-phenylmethanone
• InChI: InChI=1S/C21H13F3N2OS/c22-21(23,24)14-11-15(12-7-3-1-4-8-12)26-20-16(14)17(25)19(28-20)18(27)13-9-5-2-6-10-13/h1-11H,25H2
• InChI Key: ANWTXBNLUGJPGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C(=C2)C(F)(F)F)C(=C(S3)C(=O)C4=CC=CC=C4)N
• Molecular Formula: C21H13F3N2OS
• DSSTOX Substance ID: DTXSID401137183
• Molecular Weight: 398.4 g/mol
• CAS RN: 299164-11-7

Description

“2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine” is a compound that falls under the category of Trifluoromethylpyridine (TFMP) derivatives. TFMP derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds. They are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods. One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. The specific synthesis process for “this compound” is not explicitly mentioned in the available resources.

Physical And Chemical Properties Analysis

TFMP derivatives are known for their distinctive physical–chemical properties, bestowed by the presence of a fluorine atom and a pyridine in their structure. The specific physical and chemical properties of “this compound” are not provided in the available resources.

Scientific Research Applications

2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine has been studied extensively due to its potential applications in various scientific fields. In medicinal chemistry, this compound has been used as a ligand for the preparation of metal complexes with potential anticancer activity. In organic synthesis, this compound has been used as a precursor for the synthesis of other thienopyridines and thieno[2,3-b]pyridines. In biochemistry, this compound has been used to study the structure and function of enzymes involved in the metabolism of drugs and other xenobiotics. Additionally, this compound has been used to study the structure and function of proteins involved in the regulation of cell cycle progression.

Mechanism of Action

The mechanism of action of 2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine is not fully understood. However, it is believed that this compound can act as an inhibitor of certain enzymes involved in the metabolism of drugs and other xenobiotics. Additionally, this compound has been shown to interact with certain proteins involved in the regulation of cell cycle progression.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes involved in the metabolism of drugs and other xenobiotics. Additionally, this compound has been shown to interact with certain proteins involved in the regulation of cell cycle progression. In vivo studies have shown that this compound can inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine has several advantages for use in laboratory experiments. It is a relatively simple molecule to synthesize and is relatively stable in aqueous solutions. Additionally, this compound has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying the structure and function of enzymes and proteins involved in the metabolism of drugs and other xenobiotics. However, there are several limitations to using this compound in laboratory experiments. For example, this compound is a relatively expensive molecule to synthesize and is not always available commercially. Additionally, this compound can be toxic to certain types of cells, making it unsuitable for certain types of experiments.

Future Directions

There are several potential future directions for research on 2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine. For example, further research could be conducted to better understand the mechanism of action of this compound and to identify additional biochemical and physiological effects of this compound. Additionally, further research could be conducted to develop more efficient and cost-effective methods for synthesizing this compound. Finally, further research could be conducted to identify potential therapeutic applications of this compound.

Synthesis Methods

2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine is synthesized through a multi-step process that begins with the reaction of 6-bromo-2-chloropyridine with trifluoromethanesulfonic anhydride. This reaction produces 2-chloro-6-trifluoromethylthiopyridine, which is then reacted with benzoyl chloride to produce 2-benzoyl-6-trifluoromethylthiopyridine. This intermediate is then reacted with phenylmagnesium bromide to produce this compound (this compound).